Cas no 2307781-57-1 (rac-tert-butyl (3aR,6aR)-3a-(chloromethyl)-hexahydro-1H-furo3,4-cpyrrole-5-carboxylate)

• Product Name: rac-tert-butyl (3aR,6aR)-3a-(chloromethyl)-hexahydro-1H-furo3,4-cpyrrole-5-carboxylate
• CAS No: 2307781-57-1
• MF: C₁₂H₂₀ClNO₃
• MW: 261.745102882385
• MDL: MFCD30486542
• CID: 5213745
• PubChem ID: 125449273
• Update Time: 2025-06-03

rac-tert-butyl (3aR,6aR)-3a-(chloromethyl)-hexahydro-1H-furo3,4-cpyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Furo[3,4-c]pyrrole-5(3H)-carboxylic acid, 3a-(chloromethyl)tetrahydro-, 1,1-dimethylethyl ester, (3aR,6aR)-rel-
• rac-tert-butyl (3aR,6aR)-3a-(chloromethyl)-hexahydro-1H-furo3,4-cpyrrole-5-carboxylate

• MDL： MFCD30486542
• Inchi： 1S/C12H20ClNO3/c1-11(2,3)17-10(15)14-4-9-5-16-8-12(9,6-13)7-14/h9H,4-8H2,1-3H3/t9-,12+/m1/s1
• InChI Key： XTYMSPGVTAVTLJ-SKDRFNHKSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@]2(CCl)COC[C@@]2([H])C1

Additional information on rac-tert-butyl (3aR,6aR)-3a-(chloromethyl)-hexahydro-1H-furo3,4-cpyrrole-5-carboxylate

Comprehensive Overview of rac-tert-butyl (3aR,6aR)-3a-(chloromethyl)-hexahydro-1H-furo[3,4-c]pyrrole-5-carboxylate (CAS No. 2307781-57-1)

The compound rac-tert-butyl (3aR,6aR)-3a-(chloromethyl)-hexahydro-1H-furo[3,4-c]pyrrole-5-carboxylate (CAS No. 2307781-57-1) is a highly specialized chiral intermediate with significant applications in pharmaceutical synthesis and organic chemistry. Its unique structural features, including the furo[3,4-c]pyrrole core and chloromethyl functional group, make it a valuable building block for the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in asymmetric synthesis and drug discovery.

One of the key reasons for the growing interest in rac-tert-butyl (3aR,6aR)-3a-(chloromethyl)-hexahydro-1H-furo[3,4-c]pyrrole-5-carboxylate is its role in the synthesis of complex heterocycles. The tert-butyl carboxylate moiety provides steric protection, enabling selective reactions at other sites of the molecule. This property is particularly useful in multi-step syntheses, where chemists often inquire about chiral purity optimization and stereoselective modifications. Recent publications highlight its utility in constructing pharmacophores for central nervous system (CNS) targeting agents, aligning with the trending focus on neurological drug development.

From a technical perspective, the hexahydro-1H-furo[3,4-c]pyrrole scaffold in this compound offers rigidity and three-dimensional diversity, which are critical for molecular recognition in drug-receptor interactions. Users frequently search for CAS 2307781-57-1 solubility data or stability under acidic/basic conditions, reflecting practical concerns in process chemistry. Analytical methods such as HPLC and chiral separation techniques are often discussed in forums, emphasizing the need for reliable enantiomeric excess (ee) control during scale-up.

In the context of green chemistry trends, questions arise about sustainable derivatization of rac-tert-butyl (3aR,6aR)-3a-(chloromethyl)-hexahydro-1H-furo[3,4-c]pyrrole-5-carboxylate. Catalytic approaches to replace traditional halogenation steps are gaining traction, with researchers exploring photocatalysis and electrochemical methods. These innovations align with broader industry demands for atom-economical synthesis, a topic frequently queried in academic and industrial databases.

The commercial availability of CAS 2307781-57-1 is another hot topic, with procurement specialists seeking reliable suppliers offering GMP-grade batches or custom synthesis services. Regulatory compliance documentation, including Certificate of Analysis (CoA) details, is often requested to meet quality assurance standards. This underscores the compound's importance in regulated environments like API manufacturing.

Emerging applications of this compound include its use in proteolysis-targeting chimera (PROTAC) design, where modular linkers derived from its structure enable targeted protein degradation. Such cutting-edge applications generate search queries related to bifunctional linker chemistry and E3 ligase recruitment, positioning rac-tert-butyl (3aR,6aR)-3a-(chloromethyl)-hexahydro-1H-furo[3,4-c]pyrrole-5-carboxylate at the forefront of contemporary medicinal chemistry.

In summary, the scientific and industrial relevance of rac-tert-butyl (3aR,6aR)-3a-(chloromethyl)-hexahydro-1H-furo[3,4-c]pyrrole-5-carboxylate continues to expand, driven by its versatility in synthetic routes and alignment with modern therapeutic paradigms. Its CAS No. 2307781-57-1 serves as a critical identifier for researchers navigating chemical databases, while its structural motifs inspire innovations across multiple disciplines.